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Compound of Interest

Compound Name: Cleroindicin B

Cat. No.: B173269

An In-depth Technical Guide to Cleroindicin B

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Information

Cleroindicin B is a natural product that has been identified within the scientific literature. The
fundamental chemical identifiers for this compound are provided below.

Identifier Value Source
CAS Number 107389-91-3 [1]
Molecular Formula C8H1403 [1]

Biological Activity and Research Landscape

Cleroindicin B is classified as a flavone glycoside and is reported to be extracted from
Clerodendrum indicum (also known as Clero garlic).[1] General studies on this compound
suggest a range of potential biological activities, including antioxidant, anti-inflammatory,
antibacterial, and antiviral properties.[1] There is also mention of its potential for anti-tumor and
anti-diabetic effects.[1]

However, a comprehensive review of publicly available scientific literature reveals a significant
scarcity of in-depth, specific research focused exclusively on Cleroindicin B. While the
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broader Clerodendrum genus is known to be a rich source of various bioactive compounds,
including flavonoids and terpenoids with documented biological activities, detailed experimental
data, quantitative analysis (such as IC50 values), and elucidated mechanisms of action for
Cleroindicin B itself are not readily available.[2]

The current body of research provides a foundational understanding of the potential therapeutic
areas for compounds from the Clerodendrum genus. For instance, studies on other flavonoids
isolated from this genus have shown activities such as the inhibition of tyrosinase, protection
against oxidative stress, and vasorelaxation effects.[2] These findings offer a valuable context
for the potential, yet unconfirmed, properties of Cleroindicin B.

Future Directions

The limited availability of specific data for Cleroindicin B highlights a clear gap in the current
scientific knowledge. Further research is required to isolate and purify this compound in
sufficient quantities for comprehensive biological evaluation. Future studies would need to
focus on:

* In vitro bioassays to determine its specific cytotoxic, anti-inflammatory, antioxidant, and
antimicrobial activities, including the determination of IC50 values against relevant cell lines
and assays.

e Mechanism of action studies to identify the specific cellular signaling pathways modulated by
Cleroindicin B.

¢ In vivo studies in appropriate animal models to assess its efficacy, pharmacokinetics, and
safety profile.

Without such dedicated research, a detailed technical guide with extensive quantitative data,
experimental protocols, and signaling pathway diagrams, as initially envisioned, cannot be
constructed. The information presented here serves as a summary of the currently accessible
data and a call for further scientific investigation into the potential of Cleroindicin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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